Cas no 129833-29-0 (2-Amino-4-bromo-3-methylbenzoic acid)

• Product Name: 2-Amino-4-bromo-3-methylbenzoic acid
• CAS No: 129833-29-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD17244230
• CID: 1095318
• PubChem ID: 14885548
• Update Time: 2025-04-20

2-Amino-4-bromo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-methylbenzoic acid
• Benzoic acid, 2-amino-4-bromo-3-methyl-
• HTSCYFVXSZXFFV-UHFFFAOYSA-N
• AC8749
• AKOS008154362
• AS-63956
• SY195896
• 2-Amino-4-bromo-3-methylbenzoicacid
• DB-181982
• CS-0132956
• Z1037345876
• EN300-93107
• DTXSID80564998
• 129833-29-0
• MFCD17244230
• SCHEMBL2473014
• 2-amino-4-bromo-3-methyl-benzoic acid

• MDL： MFCD17244230
• Inchi： 1S/C8H8BrNO2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： HTSCYFVXSZXFFV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(=C1C)N

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives